4-Amino-m-cresol

• CAS: 2835-99-6

Core Science & Biosynthesis

Solubility of 4-Amino-m-cresol in different solvents

An In-depth Technical Guide to the Solubility of 4-Amino-m-cresol

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of a compound is paramount. This guide provides a detailed overview of the solubility of 4-Amino-m-cresol (also known as 4-amino-3-methylphenol), a compound used in the synthesis of various dyes and pigments[1].

Solubility Profile of 4-Amino-m-cresol

4-Amino-m-cresol exhibits varying degrees of solubility in different solvents, a critical factor for its application in various chemical processes. The following table summarizes the available quantitative and qualitative solubility data. It is important to note that there are some conflicting reports regarding its solubility in water, with some sources describing it as slightly soluble and others as insoluble[2][3][4][5]. This discrepancy may arise from different experimental conditions or purity of the compound used.

Solvent	Temperature	Solubility	Source
Water	20 °C	2 g/L
Water	25 °C	2 g/L
Hot Water	Not Specified	Soluble
Cold Water	Not Specified	Limited solubility
Water	Not Specified	Slightly soluble
Water	Not Specified	Insoluble
Ethanol	Not Specified	Soluble
Methanol	Not Specified	Soluble
Acetone	Not Specified	Soluble
Propylene Glycol	Not Specified	Soluble
Triethanolamine	Not Specified	Soluble
Various Organic Solvents	Not Specified	Slightly soluble

Experimental Protocols for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of an organic compound like 4-Amino-m-cresol. This methodology is based on standard laboratory practices for solubility testing.

Objective: To determine the qualitative solubility of 4-Amino-m-cresol in various solvents.

Materials:

• 4-Amino-m-cresol

• Small test tubes

• Spatula

• Vortex mixer (optional)

• Graduated cylinders or pipettes

• Distilled water

• 5% Sodium Hydroxide (NaOH) solution

• 5% Hydrochloric Acid (HCl) solution

• Ethanol

• Methanol

• Acetone

• Hexane (as a non-polar solvent example)

• Litmus paper or pH meter

Procedure:

• Preparation: Label a series of clean, dry test tubes for each solvent to be tested.

• Sample Addition: Place a small, measured amount of 4-Amino-m-cresol (e.g., 25 mg) into each test tube.

• Solvent Addition: Add a specific volume of the first solvent (e.g., 0.75 mL) to the corresponding test tube.

• Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 60 seconds) to facilitate dissolution.

• Observation: Observe the mixture to determine if the compound has completely dissolved. If the solution is clear with no visible solid particles, the compound is considered soluble. If solid remains, it is considered insoluble or slightly soluble.

• pH Testing (for aqueous solutions): If the compound dissolves in water, test the pH of the solution using litmus paper or a pH meter to determine if it is acidic, basic, or neutral.

• Acid/Base Solubility: For water-insoluble compounds, test their solubility in 5% NaOH and 5% HCl. Solubility in dilute acid suggests a basic functional group (like an amine), while solubility in dilute base indicates an acidic functional group (like a phenol).

• Repeat for Other Solvents: Repeat steps 3-5 for each of the other solvents being tested.

• Record Results: Meticulously record all observations in a laboratory notebook.

Logical Workflow for Solubility Determination

The following diagram illustrates a typical workflow for assessing the solubility of an organic compound.

References

• 1. cosmetihub.com [cosmetihub.com]
• 2. cir-safety.org [cir-safety.org]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. 4-Amino-m-cresol, 99+%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

Physical and chemical characteristics of 4-Amino-3-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and biological characteristics of 4-Amino-3-methylphenol (CAS No: 2835-99-6). It is a crucial intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.[1][2] This document consolidates its physicochemical properties, spectral data, and toxicological information. Furthermore, it details experimental protocols for its synthesis and analysis. A significant focus is placed on its role as a metabolite of the carcinogen o-toluidine and its potential to cause DNA damage.[3] This guide is intended for researchers, scientists, and professionals in drug development who are working with or exploring the applications of 4-Amino-3-methylphenol.

Physicochemical Properties

4-Amino-3-methylphenol, also known as 4-amino-m-cresol, is a substituted aromatic compound.[4] Its core structure consists of a phenol ring substituted with an amino group and a methyl group.

General Properties

Property	Value	Source
CAS Number	2835-99-6
Molecular Formula	C₇H₉NO
Molecular Weight	123.15 g/mol
Appearance	White to brown crystalline powder
Odor	No information available

Physical Properties

Property	Value	Source
Melting Point	176-179 °C
Boiling Point	229.26 °C (estimate)
Solubility	Insoluble in water; Soluble in methanol
pKa	10.34 ± 0.18 (Predicted)
LogP	0.51 at 22℃
Vapor Pressure	1.65 mmHg at 25°C
Density	1.0877 g/cm³ (rough estimate)

Spectral Data

Spectrum Type	Key Peaks/Signals	Source
¹H NMR (400 MHz, DMSO-d6)	δ (ppm): 8.29, 6.44, 6.42, 6.36, 4.14, 1.99
¹³C NMR (DMSO-d6)	δ (ppm): 148.30, 138.38, 122.61, 116.81, 115.19, 112.90, 17.47
IR (KBr disc)	Major peaks can be found on the provided spectrum.
Mass Spectrometry	Molecular Ion (m/z): 123

Chemical Reactivity and Stability

4-Amino-3-methylphenol is sensitive to air and light and should be stored in a dark place under an inert atmosphere at room temperature. It is a combustible solid. Incompatible materials include strong oxidizing agents, acid anhydrides, chloroformates, and acids. Hazardous decomposition products include carbon monoxide, carbon dioxide, and nitrogen oxides.

Biological Significance and Toxicology

4-Amino-3-methylphenol is a known metabolite of 3-methyl-4-nitrophenol and the carcinogenic compound o-toluidine. Studies have shown that it can cause DNA damage in the presence of Cu(II).

Metabolic Pathway of o-Toluidine

The metabolism of o-toluidine is a complex process that can lead to the formation of reactive metabolites, including 4-Amino-3-methylphenol. This metabolic activation is a key step in its carcinogenic activity.

Metabolic activation of o-toluidine.

Mechanism of DNA Damage

The formation of DNA adducts by reactive metabolites or the induction of oxidative stress can lead to DNA damage. If this damage is not repaired, it can result in mutations and potentially lead to carcinogenesis.

General workflow of chemical-induced DNA damage.

Experimental Protocols

Synthesis of 4-Amino-3-methylphenol

The following protocol is based on a patented preparation method and involves a two-step process: nitrosation followed by reduction.

Step 1: Nitrosation Reaction

• Raw Materials: m-cresol, aqueous sodium hydroxide solution, sodium nitrite, and hydrochloric acid.

• Procedure:

  • m-cresol is used as the raw material in an aqueous sodium hydroxide solution as the solvent.

  • Sodium nitrite and hydrochloric acid are used as the nitrosification agent to prepare 4-nitroso-3-methylphenol.

  • The nitrosation reaction temperature is controlled at 3–10 °C.

  • The weight ratio of m-cresol, sodium hydroxide, and sodium nitrite is 1:0.39:0.68.

  • The concentration of hydrochloric acid is 36%, with a weight ratio to m-cresol of 1.03:1.

Step 2: Reduction Reaction

• Raw Materials: 4-nitroso-3-methylphenol, an alcoholic solvent (e.g., methanol), a catalyst (e.g., palladium on carbon), and a promoter (e.g., ammonia).

• Procedure:

  • The 4-nitroso-3-methylphenol obtained from Step 1 is subjected to hydrogenation reduction in an alcoholic solvent.

  • The reaction is carried out in the presence of a catalyst and a promoter to yield the crude product of 4-Amino-3-methylphenol.

  • The reduction reaction temperature is controlled at 20–40 °C for a duration of 2–8 hours.

Step 3: Purification

• Procedure:

  • The crude 4-Amino-3-methylphenol is purified using an alcoholic solvent to obtain the high-purity final product.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be employed for the analysis of 4-Amino-3-methylphenol.

• Column: C18 column.

• Mobile Phase: A mixture of acetonitrile and water with a buffer such as phosphoric acid. For MS compatibility, formic acid should be used instead of phosphoric acid.

• Detection: UV detector.

Gas Chromatography (GC)

GC can also be utilized for the analysis of 4-Amino-3-methylphenol.

• Derivatization: Derivatization may be necessary to improve volatility and peak shape.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Applications in Research and Drug Development

4-Amino-3-methylphenol serves as a versatile reagent in organic synthesis. It has been utilized in the synthesis of piperidine (piperazine)-amide substituted derivatives, which are being investigated as multi-target antipsychotics. Additionally, it has been used in the synthesis of novel "tweezer-molecules" designed for specific molecular recognition applications.

Safety and Handling

4-Amino-3-methylphenol is harmful if swallowed and causes skin and eye irritation. It is also suspected of causing genetic defects and is very toxic to aquatic life. Appropriate personal protective equipment, including gloves, safety glasses, and a dust mask, should be worn when handling this compound. It should be handled in a well-ventilated area.

Hazard and Precautionary Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H341: Suspected of causing genetic defects.

• H400: Very toxic to aquatic life.

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

Conclusion

4-Amino-3-methylphenol is a compound of significant interest due to its applications in chemical synthesis and its biological implications as a metabolite of a known carcinogen. A thorough understanding of its physical and chemical properties, as well as its toxicological profile, is essential for its safe handling and effective utilization in research and development. This guide provides a foundational repository of technical information to aid scientists and researchers in their work with this compound.

References

• 1. o-Toluidine - Wikipedia [en.wikipedia.org]
• 2. 4-amino-3-methylphenol [chembk.com]
• 3. 4-Amino-3-methylphenol 97 2835-99-6 [sigmaaldrich.com]
• 4. 4-Amino-m-cresol | C7H9NO | CID 17819 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of 4-Amino-m-cresol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-Amino-m-cresol. The described reverse-phase HPLC (RP-HPLC) method is applicable for the determination of 4-Amino-m-cresol in various sample matrices. This document provides comprehensive experimental protocols, including sample and standard preparation, as well as detailed chromatographic conditions. The methodologies presented are synthesized from established scientific literature to ensure reliability and reproducibility.

Introduction

4-Amino-m-cresol, also known as 4-amino-3-methylphenol, is a chemical intermediate used in the synthesis of pharmaceuticals and as a component in hair dyes and other cosmetic products.[1][2] Accurate and reliable quantification of this compound is crucial for quality control, stability testing, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) offers the necessary selectivity and sensitivity for these analytical challenges.[3][4][5] This application note presents a detailed protocol for the quantification of 4-Amino-m-cresol using RP-HPLC with UV or fluorescence detection.

Chromatographic Conditions

A summary of established HPLC methods for the analysis of 4-Amino-m-cresol is presented in Table 1. These methods utilize common reverse-phase columns and mobile phases, offering flexibility depending on the available instrumentation and desired sensitivity.

Parameter	Method 1	Method 2	Method 3	Method 4
Stationary Phase	LiChroCart RP-18 (5 µm, 125 x 4 mm)	Lichrospher 100 RP-18 (5 µm, 150 x 3 mm)	Waters XTerra RP8	Newcrom R1
Mobile Phase	Methanol:Acetonitrile:Water:10% Phosphoric Acid (49:5:46:1 v/v), pH 7.0	Acetonitrile:Water:10% Phosphoric Acid (25:75:1 v/v), pH 7.0	Methanol:0.01 M Ammonium Acetate Buffer (pH 8.7) (20:80 v/v)	Acetonitrile, Water, and Phosphoric Acid
Flow Rate	1.0 mL/min	1.0 mL/min	0.2 mL/min	Not Specified
Detection	Fluorescence (Ex: 390 nm, Em: 470 nm) after pre-column derivatization with fluorescamine	Fluorescence (Ex: 390 nm, Em: 470 nm) after pre-column derivatization with fluorescamine	DAD (240 nm)	UV
Injection Volume	25 µL	25 µL	20 µL	Not Specified
Temperature	Ambient	Ambient	Not Specified	Not Specified

Experimental Protocols

Reagents and Materials

• 4-Amino-m-cresol standard (purity >98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Phosphoric acid

• Ammonium acetate

• Fluorescamine (for fluorescence detection)

• Borate buffer (0.05 M, pH 8.0)

• Solid Phase Extraction (SPE) C18 cartridges

Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Amino-m-cresol standard and dissolve it in 10 mL of methanol. This stock solution should be stored in a refrigerator and protected from light. Due to potential oxidation in solution, it is recommended to prepare fresh stock solutions daily.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct a calibration curve.

Sample Preparation

The sample preparation procedure will vary depending on the matrix. For aqueous biological matrices, a solid-phase extraction (SPE) clean-up is recommended to remove interfering substances.

Solid-Phase Extraction (SPE) Protocol:

• Condition the SPE Cartridge: Sequentially pass 5 mL of methanol followed by 5 mL of water through a C18 SPE cartridge.

• Load the Sample: Load the aqueous sample onto the conditioned cartridge.

• Wash: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elute: Elute the 4-Amino-m-cresol from the cartridge using 5 mL of acetonitrile.

• Evaporate and Reconstitute: Dry the eluate under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase before injection into the HPLC system.

HPLC Analysis Protocol

• System Equilibration: Equilibrate the HPLC system with the chosen mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject a fixed volume (e.g., 20 µL) of the prepared standard or sample solution onto the column.

• Data Acquisition: Record the chromatogram and the peak area of 4-Amino-m-cresol.

• Quantification: Determine the concentration of 4-Amino-m-cresol in the samples by comparing the peak areas with the calibration curve generated from the working standard solutions.

Protocol for Pre-column Derivatization (for Fluorescence Detection)

For enhanced sensitivity, pre-column derivatization with fluorescamine can be performed.

• To 50 µL of the standard or sample solution, add 50 µL of 0.05 M borate buffer (pH 8.0).

• Add 250 µL of the derivatization reagent (fluorescamine solution).

• Allow the reaction to proceed at ambient temperature, shielded from light.

• Inject 25 µL of the resulting derivative into the HPLC system.

Workflow and Diagrams

The overall workflow for the HPLC quantification of 4-Amino-m-cresol is depicted in the following diagram.

Caption: Experimental workflow for the HPLC analysis of 4-Amino-m-cresol.

Conclusion

The HPLC methods described in this application note provide a reliable and reproducible approach for the quantification of 4-Amino-m-cresol. The choice of the specific method, particularly the detection technique, will depend on the required sensitivity and the complexity of the sample matrix. The provided protocols for sample preparation and analysis can be adapted to suit various research and quality control applications.

References

• 1. JP2012062252A - Method for producing 4-amino-m-cresol - Google Patents [patents.google.com]
• 2. cir-safety.org [cir-safety.org]
• 3. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of 4-Amino-m-cresol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of 4-Amino-m-cresol (4-AC), a compound commonly used in hair dyes and a subject of interest in toxicological and metabolic studies. The following protocols are designed to offer robust and reliable analytical techniques for researchers in various fields.

High-Performance Liquid Chromatography (HPLC) for 4-Amino-m-cresol Analysis

HPLC is a versatile and widely used technique for the separation and quantification of 4-AC in various matrices, including cosmetic formulations and biological samples. Different detection methods can be coupled with HPLC to achieve desired sensitivity and selectivity.

HPLC with Fluorescence Detection (HPLC-FLD)

This method offers high sensitivity and is particularly suitable for trace analysis of 4-AC. It involves a pre-column derivatization step to render the analyte fluorescent.

Principle: 4-Amino-m-cresol, which is not natively fluorescent, reacts with a derivatizing agent, fluorescamine, to form a fluorescent pyrrolidinone derivative. This derivative is then separated by reverse-phase HPLC and detected by a fluorescence detector.[1][2]

Workflow for HPLC-FLD Analysis of 4-Amino-m-cresol

Caption: Workflow for the HPLC-FLD analysis of 4-Amino-m-cresol.

Experimental Protocol:

1. Sample Preparation (Solid-Phase Extraction) [1]

• Activate a C18 SPE cartridge by passing 3.0 mL of methanol followed by 1.0 mL of water.

• Load the aqueous sample containing 4-AC onto the cartridge.

• Wash the cartridge with 3.0 mL of water to remove interferences.

• Elute the retained 4-AC with 4.0 mL of acetonitrile (ACN).

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the residue in 1.0 mL of methanol.

2. Pre-column Derivatization [1]

• Prepare a fluorescamine derivatizing reagent by dissolving 1 mg of fluorescamine in 5 mL of acetonitrile.

• To the reconstituted sample, add an appropriate volume of the fluorescamine solution.

• Allow the reaction to proceed for a sufficient time (typically a few minutes) at ambient temperature. The reaction is rapid.

3. HPLC-FLD Conditions [1]

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: Reversed-phase C18 column (e.g., Purospher® RP-18, 5 µm, 150 x 3 mm) with a compatible guard column.

• Mobile Phase: An isocratic mixture of methanol, acetonitrile, water, and 10% phosphoric acid (e.g., 49:5:46:1 v/v), with the pH adjusted to 7.0.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Fluorescence Detector Settings: Excitation wavelength of 390 nm and an emission wavelength of 470 nm.

4. Quantification:

• Prepare a series of calibration standards of 4-AC and subject them to the same derivatization and analysis procedure.

• Construct a calibration curve by plotting the fluorescence intensity against the concentration of 4-AC.

• Determine the concentration of 4-AC in the samples from the calibration curve.

HPLC with Diode Array (DAD) and Mass Spectrometric (MS) Detection

This method is suitable for the identification and quantification of 4-AC and its metabolites in complex matrices like cell cultures.

Principle: 4-AC and its metabolites are separated on a reverse-phase HPLC column. A DAD detector provides spectral information for preliminary identification, while a mass spectrometer provides mass-to-charge ratio data for definitive identification and sensitive quantification.

Workflow for HPLC-DAD/MS Analysis of 4-Amino-m-cresol

Caption: Workflow for HPLC-DAD/MS analysis of 4-Amino-m-cresol.

Experimental Protocol:

1. Sample Preparation

• Perform initial pre-cleaning steps as required by the sample matrix.

• Utilize solid-phase extraction with C18 phenyl cartridges for further cleanup.

• Filter the final extract through a 0.2 µm filter before HPLC analysis.

2. HPLC-DAD/MS Conditions

• HPLC System: A gradient HPLC system coupled to a DAD and a mass spectrometer.

• Column: A hybrid-based RP8 column (e.g., Waters XTerra RP8).

• Mobile Phase: A gradient system using acetonitrile and 0.01 M ammonium acetate buffer (pH 8.7).

• Flow Rate: 0.2 mL/min.

• Injection Volume: 20 µL.

• DAD Detection: Monitor at 240 nm for 4-AC.

• MS Detection:

  • Ionization: Atmospheric Pressure Ionization (API).
  • Scan Range: m/z 101 to 350.

3. Data Analysis:

• Identify 4-AC and its metabolites based on their retention times, UV-Vis spectra, and mass-to-charge ratios.

• Quantify the analytes using appropriate calibration standards.

Electrochemical Detection of 4-Amino-m-cresol (Adapted Method)

While specific electrochemical sensors for 4-Amino-m-cresol are not extensively documented, methods for structurally similar compounds like 4-aminophenol can be adapted.

Principle: This method is based on the electrochemical oxidation of the aminophenol group of 4-AC at the surface of a modified electrode. The resulting oxidation current is proportional to the concentration of 4-AC.

Proposed Reaction at the Electrode Surface

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatility of 4-Amino-m-cresol: A Building Block in Modern Organic Synthesis

Application Note

Introduction

4-Amino-m-cresol, also known as 4-amino-3-methylphenol, is a versatile aromatic organic compound with the chemical formula C₇H₉NO.[1][2] This substituted aniline and phenol derivative serves as a crucial building block in the synthesis of a wide array of commercially significant molecules. Its bifunctional nature, possessing both a nucleophilic amino group and a phenolic hydroxyl group, allows for diverse chemical transformations, making it a valuable intermediate in the pharmaceutical, agrochemical, and dye manufacturing industries. This document provides a detailed overview of the applications of 4-amino-m-cresol in organic synthesis, complete with experimental protocols and quantitative data to support researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 4-amino-m-cresol is presented in the table below. This data is essential for its handling, characterization, and use in synthetic protocols.

Property	Value	Reference
CAS Number	2835-99-6	[3]
Molecular Formula	C₇H₉NO	[1][2]
Molecular Weight	123.15 g/mol
Appearance	White to light brown crystalline powder
Melting Point	176-179 °C
Purity (Typical)	>99%

Applications in Organic Synthesis

4-Amino-m-cresol is a key intermediate in several industrial synthetic routes. Its primary applications lie in the production of azo dyes, pharmaceuticals, and as a component in the formulation of hair coloring products.

Synthesis of Azo Dyes

The most prominent application of 4-amino-m-cresol is in the synthesis of azo dyes. The amino group can be readily diazotized and subsequently coupled with various aromatic compounds to produce a wide spectrum of colors. These dyes are utilized in the textile, leather, and printing industries.

Experimental Protocol: Synthesis of a Mono-Azo Dye

This protocol describes the synthesis of a representative mono-azo dye using 4-amino-m-cresol as the diazo component and β-naphthol as the coupling component.

Materials:

• 4-Amino-m-cresol

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• β-Naphthol

• Sodium hydroxide (NaOH)

• Distilled water

• Ice

Procedure:

Part 1: Diazotization of 4-Amino-m-cresol

• In a 250 mL beaker, suspend 6.16 g (0.05 mol) of 4-amino-m-cresol in 100 mL of distilled water.

• Add 12.5 mL of concentrated hydrochloric acid and stir to dissolve the amine salt.

• Cool the solution to 0-5 °C in an ice-water bath with continuous stirring.

• In a separate beaker, dissolve 3.6 g (0.052 mol) of sodium nitrite in 20 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold 4-amino-m-cresol hydrochloride solution, maintaining the temperature between 0-5 °C.

• Stir the mixture for an additional 30 minutes at the same temperature to ensure complete diazotization. The resulting diazonium salt solution is used immediately in the next step.

Part 2: Azo Coupling

• In a 500 mL beaker, dissolve 7.21 g (0.05 mol) of β-naphthol in 150 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 5-10 °C in an ice-water bath.

• Slowly add the freshly prepared, cold diazonium salt solution from Part 1 to the β-naphthol solution with vigorous stirring.

• A brightly colored precipitate of the azo dye will form immediately.

• Continue stirring the reaction mixture in the ice bath for 1 hour to ensure the coupling reaction is complete.

• Collect the precipitated dye by vacuum filtration using a Büchner funnel.

• Wash the filter cake with cold distilled water until the filtrate is neutral.

• Dry the dye in an oven at 60-70 °C to a constant weight.

Expected Yield and Characteristics:

Parameter	Value
Theoretical Yield	~13.1 g
Expected Actual Yield	85-95%
Appearance	Red-orange solid

Experimental Workflow:

Caption: Workflow for the synthesis of a mono-azo dye.

Intermediate in Pharmaceutical Synthesis

4-Amino-m-cresol serves as a precursor for the synthesis of various pharmaceutical agents. While specific, detailed industrial protocols are often proprietary, the chemical handles of 4-amino-m-cresol allow for its incorporation into more complex molecules with potential biological activity. For instance, the amino group can be acylated or alkylated, and the hydroxyl group can be etherified or esterified to generate a library of derivatives for drug discovery.

A study on 4-aminophenol derivatives, a structurally related class of compounds, has shown that Schiff base derivatives exhibit broad-spectrum antimicrobial and antidiabetic activities. This suggests that derivatives of 4-amino-m-cresol could also possess interesting pharmacological properties.

General Protocol: Synthesis of a Schiff Base Derivative

This generalized protocol outlines the synthesis of a Schiff base from 4-amino-m-cresol and an aromatic aldehyde.

Materials:

• 4-Amino-m-cresol

• Substituted aromatic aldehyde (e.g., salicylaldehyde)

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve 1.23 g (0.01 mol) of 4-amino-m-cresol in 20 mL of ethanol in a 100 mL round-bottom flask.

• Add 1.22 g (0.01 mol) of salicylaldehyde to the solution.

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The precipitated Schiff base is collected by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure compound.

Characterization Data for a Hypothetical Schiff Base (from Salicylaldehyde):

Analysis	Expected Result
¹H NMR	Peaks corresponding to aromatic protons, methyl group, hydroxyl groups, and the imine proton.
FT-IR (cm⁻¹)	Bands for O-H stretching, C-H stretching (aromatic and aliphatic), C=N stretching (imine), and C=C stretching.
Mass Spec (m/z)	Molecular ion peak corresponding to the calculated molecular weight of the product.

Logical Relationship of Synthesis:

Caption: Synthesis of a Schiff base from 4-amino-m-cresol.

Component in Hair Dye Formulations

4-Amino-m-cresol is used as an oxidative hair dye intermediate. In these formulations, it acts as a "coupler" that reacts with a "primary intermediate" (e.g., p-phenylenediamine) in the presence of an oxidizing agent (e.g., hydrogen peroxide) to form the final hair color. The specific shade is determined by the combination of couplers and primary intermediates used.

Simplified Reaction Pathway in Hair Dyeing:

Caption: Simplified reaction pathway of 4-amino-m-cresol in oxidative hair dyeing.

Conclusion

4-Amino-m-cresol is a valuable and versatile building block in organic synthesis. Its utility is well-established in the dye industry, and it holds significant potential for the development of novel pharmaceuticals and other specialty chemicals. The protocols and data presented herein provide a foundation for researchers to explore the synthetic possibilities of this important intermediate. Further investigation into its application in agrochemical and polymer synthesis is warranted to fully exploit its chemical potential.

References

• 1. GSRS [precision.fda.gov]
• 2. 4-AMINO-M-CRESOL HYDROCHLORIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-Amino-m-cresol | C7H9NO | CID 17819 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solid-Phase Extraction Protocols for 4-Amino-m-cresol from Biological Samples

Application Note

Introduction

4-Amino-m-cresol (4-AC), a primary intermediate and metabolite, is of significant interest in toxicological and pharmacological research. Accurate quantification of 4-AC in biological matrices such as plasma, serum, and urine is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Solid-phase extraction (SPE) is a widely adopted technique for the cleanup and concentration of analytes from complex biological samples, offering improved analytical sensitivity and accuracy. This document provides detailed protocols for two effective SPE methods for the extraction of 4-Amino-m-cresol: a reversed-phase SPE method and a mixed-mode cation exchange SPE method, the latter being particularly effective for basic compounds like 4-AC.

Analyte Properties

4-Amino-m-cresol is an aromatic amine, possessing both a basic amino group and a weakly acidic phenolic hydroxyl group. This amphoteric nature, with a more pronounced basic character, allows for versatile extraction strategies, including reversed-phase and ion-exchange mechanisms.

Method Selection

Reversed-Phase SPE (using C18) is a common and effective method for moderately polar compounds like 4-AC from aqueous matrices. It relies on hydrophobic interactions between the analyte and the stationary phase.

Mixed-Mode Cation Exchange SPE combines reversed-phase and strong cation exchange retention mechanisms. This dual retention provides a more robust and selective extraction, allowing for more rigorous wash steps to remove matrix interferences, resulting in cleaner extracts. This is often the preferred method for basic compounds in complex biological fluids.

Data Presentation

Quantitative data from cited experiments are summarized below for easy comparison.

Table 1: Reversed-Phase SPE Performance for 4-Amino-m-cresol [1][2]

Parameter	Value	Biological Matrix	SPE Sorbent	Analytical Method
Average Recovery	83.4%	Aqueous Biological Matrix	C18	HPLC-Fluorescence
Intra-day CV	2.89%	Aqueous Biological Matrix	C18	HPLC-Fluorescence
Inter-day CV	3.41%	Aqueous Biological Matrix	C18	HPLC-Fluorescence
Limit of Detection	1 ng/injection	Aqueous Biological Matrix	C18	HPLC-Fluorescence

CV: Coefficient of Variation

Table 2: Comparative SPE Performance for Other Aromatic Amines in Urine [3]

Analyte	Recovery Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	SPE Sorbent
1-Naphthylamine	81.9–105%	0.01 - 0.07 ng/mL	0.04 - 0.22 ng/mL	Magnetic COFs
2-Naphthylamine	87.8–102%	0.01 - 0.07 ng/mL	0.04 - 0.22 ng/mL	Magnetic COFs
3-Aminobiphenyl	101–120%	0.01 - 0.07 ng/mL	0.04 - 0.22 ng/mL	Magnetic COFs
4-Aminobiphenyl	88.3–117%	0.01 - 0.07 ng/mL	0.04 - 0.22 ng/mL	Magnetic COFs

This table provides context for typical recoveries and detection limits for similar analytes using advanced SPE materials.

Experimental Protocols

Protocol 1: Reversed-Phase SPE for 4-Amino-m-cresol

This protocol is adapted from a method for the determination of 4-AC in aqueous biological matrices[1][2].

Materials:

• SPE Cartridge: C18, 100 mg/3 mL (or similar)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized Water

• SPE Vacuum Manifold

Procedure:

• Cartridge Conditioning: Condition the C18 cartridge by passing 3 mL of methanol, followed by 3 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated biological sample (e.g., 1 mL of plasma or diluted urine) onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 3 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution: Elute the 4-Amino-m-cresol from the cartridge with 2 x 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in a suitable mobile phase for subsequent analysis (e.g., HPLC).

Protocol 2: Mixed-Mode Cation Exchange SPE for 4-Amino-m-cresol

This is a generic protocol for basic compounds that can be applied to 4-AC, adapted from established methods for biological fluids.

Materials:

• SPE Cartridge: Mixed-Mode Strong Cation Exchange (e.g., DSC-MCAX, ISOLUTE HCX, or similar), 100 mg/3 mL

• Methanol (HPLC grade)

• 50 mM Ammonium Acetate Buffer (pH 6.0)

• 1 M Acetic Acid

• 5% Ammonium Hydroxide in Methanol

Procedure:

• Sample Pre-treatment:

  • Plasma/Serum: Dilute 1 mL of the sample with 1 mL of 50 mM ammonium acetate (pH 6.0).

  • Urine: For total 4-AC (free and conjugated), perform an acid hydrolysis step. Add 1 mL of concentrated HCl to 2 mL of urine and heat at 100°C for 1 hour. Cool and adjust the pH to ~6.0 with NaOH.

• Cartridge Conditioning: Condition the mixed-mode cartridge with 3 mL of methanol.

• Cartridge Equilibration: Equilibrate the cartridge with 3 mL of 50 mM ammonium acetate (pH 6.0). Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min). The 4-AC will be retained by both reversed-phase and cation exchange mechanisms.

• Washing:

  • Wash 1: 3 mL of 50 mM ammonium acetate (pH 6.0) to remove polar interferences.

  • Wash 2: 3 mL of 1 M acetic acid to remove weakly basic interferences.

  • Wash 3: 3 mL of methanol to remove non-polar, neutral, and acidic interferences.

• Elution: Elute the 4-Amino-m-cresol with 2 x 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the charge on the amino group, disrupting the ion-exchange retention and allowing for elution.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for analysis.

Visualizations

Caption: Workflow for Mixed-Mode SPE of 4-Amino-m-cresol.

Caption: N-Acetylation Metabolic Pathway of 4-Amino-m-cresol.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective extraction and determination of aromatic amine metabolites in urine samples by using magnetic covalent framework nanocomposites and HPLC-MS/MS - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Analysis of 4-Amino-m-cresol by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the qualitative and quantitative analysis of 4-Amino-m-cresol using Gas Chromatography-Mass Spectrometry (GC-MS). 4-Amino-m-cresol, a key intermediate in the synthesis of various dyes and pharmaceuticals, requires precise analytical methods for quality control and research purposes.[1] The protocol outlined below includes sample preparation, derivatization, and optimized GC-MS parameters to ensure accurate and reproducible results. The inclusion of a derivatization step is crucial for improving the volatility and thermal stability of the analyte, leading to better chromatographic peak shape and sensitivity.

Introduction

4-Amino-m-cresol (4-amino-3-methylphenol) is a chemical compound used in the manufacturing of hair dyes and as an intermediate in the pharmaceutical industry.[1][2] Its analysis is critical for ensuring product purity and for metabolism studies.[3][4] Gas chromatography-mass spectrometry is a powerful technique for the separation and identification of volatile and semi-volatile compounds. However, the polar nature of 4-Amino-m-cresol, due to the presence of amino and hydroxyl functional groups, makes it challenging to analyze directly by GC-MS. Derivatization is often employed to block these polar groups, thereby increasing the compound's volatility and improving its chromatographic behavior. This application note provides a detailed protocol for the analysis of 4-Amino-m-cresol, including a silylation derivatization step.

Experimental Protocol

Sample Preparation

A stock solution of 4-Amino-m-cresol (1000 µg/mL) should be prepared in a suitable solvent such as methanol or acetonitrile. Working standard solutions can be prepared by serial dilution of the stock solution to the desired concentrations for calibration. For the analysis of 4-Amino-m-cresol in a sample matrix, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to remove interfering substances.

Derivatization

Due to the presence of active hydrogens in the amino and hydroxyl groups, derivatization is recommended to improve chromatographic performance. Silylation is a common derivatization technique for such compounds.

• Evaporate 1 mL of the sample or standard solution to dryness under a gentle stream of nitrogen.

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 100 µL of a suitable solvent like pyridine or acetonitrile.

• Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

• Cool the vial to room temperature before injection into the GC-MS system.

GC-MS Conditions

The following GC-MS parameters are recommended for the analysis of the derivatized 4-Amino-m-cresol.

Parameter	Setting
Gas Chromatograph	Agilent 7890A GC or equivalent
Mass Spectrometer	Agilent 5975C MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-450
Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative analysis of 4-Amino-m-cresol can be performed using the Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. The following table summarizes the key quantitative data for the derivatized analyte.

Analyte	Retention Time (min)	Quantification Ion (m/z)	Qualifier Ions (m/z)	LOD (ng/mL)	LOQ (ng/mL)
4-Amino-m-cresol-bis(TMS)	~12.5	252	267, 180	1	5

Note: Retention time is approximate and may vary depending on the specific instrument and column conditions. LOD and LOQ are estimated values and should be experimentally determined.

Visualization

The following diagrams illustrate the experimental workflow and the proposed fragmentation pathway of derivatized 4-Amino-m-cresol.

Caption: Experimental workflow for the GC-MS analysis of 4-Amino-m-cresol.

Caption: Derivatization and proposed fragmentation of 4-Amino-m-cresol.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the analysis of 4-Amino-m-cresol. The use of a silylation derivatization step is essential for achieving good chromatographic separation and detection. This method is suitable for quality control in manufacturing processes and for various research applications involving 4-Amino-m-cresol. The provided parameters can be further optimized based on the specific instrumentation and analytical requirements.

References

• 1. 4-Amino-m-cresol | C7H9NO | CID 17819 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Amino-m-cresol [kaiyuan-chemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of 4-amino-m-cresol and 5-amino-o-cresol and metabolites in human keratinocytes (HaCaT) by high-performance liquid chromatography with DAD and MS detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Production of High-Purity 4-Amino-m-cresol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis, purification, and analysis of high-purity 4-Amino-m-cresol (4-AMC), an important intermediate in the pharmaceutical and dye industries. The following sections outline two primary synthesis methodologies, purification techniques, and analytical procedures for quality control.

Introduction

4-Amino-m-cresol, with the IUPAC name 4-Amino-3-methylphenol, is a key building block in the synthesis of various organic molecules. Its purity is critical for downstream applications, particularly in the development of active pharmaceutical ingredients (APIs) and high-performance dyes. This guide details two effective methods for its production, focusing on achieving high purity and yield.

Synthesis Methodologies

Two principal routes for the synthesis of 4-Amino-m-cresol are presented:

• Method A: Catalytic Reduction of a Sulfonated Azo Compound

• Method B: Nitrosation of m-Cresol followed by Reduction

Method A: Catalytic Reduction of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid

This method is reported to produce high-purity 4-Amino-m-cresol with a good yield. The process involves the synthesis of an azo intermediate, followed by its catalytic hydrogenation.

Step 1: Synthesis of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid

• Diazotization of Sulfanilic Acid: In a suitable reaction vessel, dissolve sulfanilic acid in an aqueous sodium carbonate solution. Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite with constant stirring, maintaining the temperature below 5 °C.

• After the addition is complete, slowly add hydrochloric acid to the mixture until it is acidic to litmus paper.

• Coupling Reaction: In a separate vessel, dissolve m-cresol in an aqueous sodium hydroxide solution and cool it to 0-5 °C.

• Slowly add the previously prepared diazonium salt solution to the m-cresol solution with vigorous stirring, maintaining the temperature below 10 °C.

• Continue stirring for 2-3 hours, allowing the coupling reaction to complete. The product, p-(4-hydroxy-o-tolylazo)benzenesulfonic acid, will precipitate.

• Filter the precipitate and wash it with a cold brine solution.

Step 2: Catalytic Reduction to 4-Amino-m-cresol

• Suspend the p-(4-hydroxy-o-tolylazo)benzenesulfonic acid in an alkaline aqueous solution in a high-pressure reactor.

• Add a suitable transition metal catalyst, such as Palladium on Carbon (Pd/C, 5-10 wt%).

• Pressurize the reactor with hydrogen gas to 0.1 - 3.0 MPa.[1]

• Heat the reaction mixture to a temperature between 0 and 90 °C and maintain it with vigorous stirring until the hydrogen uptake ceases.[1]

• After the reaction is complete, cool the reactor and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst.

• Adjust the pH of the filtrate to 4.0 - 8.0 with a suitable acid to precipitate the crude 4-Amino-m-cresol.[1]

• Filter the precipitate, wash it with cold water, and dry it under a vacuum.

Method B: Nitrosation of m-Cresol and Subsequent Reduction

This two-step method provides an alternative route to 4-Amino-m-cresol.

Step 1: Nitrosation of m-Cresol

• In a reaction vessel, prepare a solution of m-cresol in an aqueous sodium hydroxide solution.

• Cool the solution to 3-10 °C.

• Slowly add a solution of sodium nitrite. The weight ratio of m-cresol to sodium hydroxide to sodium nitrite should be approximately 1:0.39:0.68.

• Slowly add 36% hydrochloric acid to the reaction mixture, maintaining the temperature between 3 and 10 °C. The weight ratio of 100% HCl to m-cresol should be around 1.03:1.

• After the addition is complete, continue stirring for a specified period to ensure complete conversion to 4-nitroso-3-methylphenol.

• Filter the resulting precipitate and wash it with cold water.

Step 2: Reduction of 4-nitroso-3-methylphenol

• Suspend the 4-nitroso-3-methylphenol from the previous step in an alcoholic solvent, such as methanol.

• Add a suitable reduction catalyst, such as Raney Nickel, and a promoter.

• Carry out the hydrogenation reaction under a hydrogen atmosphere at a suitable temperature and pressure until the reaction is complete.

• Filter the catalyst from the reaction mixture.

• Evaporate the solvent to obtain the crude 4-Amino-m-cresol.

Purification of 4-Amino-m-cresol

High-purity 4-Amino-m-cresol is obtained by recrystallization of the crude product.

• Dissolve the crude 4-Amino-m-cresol in a minimal amount of a hot alcoholic solvent (e.g., ethanol, methanol) or a mixture of alcohol and water.

• If colored impurities are present, add a small amount of activated charcoal and heat the solution for a short period.

• Perform a hot filtration to remove the activated charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Further, cool the mixture in an ice bath to maximize the yield of the crystals.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under a vacuum to obtain high-purity 4-Amino-m-cresol.

Data Presentation

Parameter	Method A (Catalytic Reduction)	Method B (Nitrosation/Reduction)	Purity Specification
Starting Materials	Sulfanilic acid, m-cresol	m-cresol, Sodium nitrite	-
Key Intermediates	p-(4-hydroxy-o-tolylazo)benzenesulfonic acid	4-nitroso-3-methylphenol	-
Catalyst	Transition metal (e.g., Pd/C)	Reduction catalyst (e.g., Raney Ni)	-
Reaction Pressure	0.1 - 3.0 MPa[1]	Typically atmospheric or slightly elevated	-
Reaction Temperature	0 - 90 °C[1]	Nitrosation: 3-10 °C	-
Purity (by HPLC)	>98% achievable	>98% achievable	>98.0%
Purity (by NMR)	-	-	94.5 - 99.8% (w/w)
Solid Content	-	-	>99.5%

Analytical Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for determining the purity of 4-Amino-m-cresol.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., methanol or acetonitrile).

• Detection: UV detector at a wavelength of approximately 280-300 nm.

• Sample Preparation: Dissolve a known amount of the 4-Amino-m-cresol sample in the mobile phase or a suitable solvent.

• Analysis: Inject the sample into the HPLC system and analyze the chromatogram for the main peak and any impurity peaks. Purity is determined by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy can be used to confirm the structure and assess the purity of 4-Amino-m-cresol.

• Solvent: Deuterated solvent such as DMSO-d₆ or CD₃OD.

• Analysis: The ¹H NMR spectrum should show characteristic peaks for the aromatic protons and the methyl group protons. The absence of significant impurity peaks indicates high purity. Quantitative NMR (qNMR) can be used for precise purity determination.

Visualizations

References

• 1. Raney nickel - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Catalytic Reduction of 4-Amino-m-cresol Precursors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic reduction of precursors to synthesize 4-amino-m-cresol, a key intermediate in the manufacturing of pharmaceuticals and other fine chemicals. The following sections outline two primary methodologies utilizing common heterogeneous catalysts: Palladium on Carbon (Pd/C) and Raney Nickel.

Introduction

The catalytic hydrogenation of nitro and nitroso compounds is a fundamental and widely used transformation in organic synthesis to produce the corresponding amines. The synthesis of 4-amino-m-cresol is a critical step in various industrial processes. The choice of precursor, catalyst, and reaction conditions can significantly impact the yield, purity, and overall efficiency of the process. This document details the experimental setup and procedures for the catalytic reduction of two common precursors: 4-nitroso-3-methylphenol and 4-nitro-3-methylphenol.

Data Presentation

The following table summarizes the key quantitative data for two distinct catalytic reduction protocols.

Parameter	Protocol 1: Pd/C Catalyzed Reduction	Protocol 2: Raney Nickel Catalyzed Reduction
Precursor	4-nitroso-3-methylphenol	4-nitro-3-methylphenol
Catalyst	Palladium on Carbon (10% Pd)	Raney Nickel
Catalyst Loading	3 wt% relative to precursor	~5-10 wt% relative to precursor
Precursor Concentration	1:7.5 weight ratio to Methanol	Not specified, typically 5-10% solution in solvent
Solvent	Methanol	Methanol with Formic Acid
Temperature	20-25 °C	Room Temperature
Pressure	Atmospheric (Hydrogen gas)	Atmospheric
Reaction Time	2-8 hours	10-20 minutes
Yield	High (not explicitly quantified)	85-90%

Experimental Protocols

Protocol 1: Catalytic Reduction of 4-Nitroso-3-methylphenol using Palladium on Carbon (Pd/C)

This protocol is adapted from a patented industrial process and outlines the hydrogenation of 4-nitroso-3-methylphenol.

Materials:

• 4-nitroso-3-methylphenol

• 10% Palladium on Carbon (Pd/C) catalyst

• Methanol

• Ammonia solution

• Hydrogen gas

• Autoclave or a suitable hydrogenation reactor

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Setup: In a clean and dry autoclave, add 4-nitroso-3-methylphenol and methanol in a 1:7.5 weight ratio.

• Catalyst and Promoter Addition: To the mixture, add 10% Pd/C catalyst, corresponding to 3% of the weight of the 4-nitroso-3-methylphenol. Subsequently, add ammonia solution, corresponding to 10% of the weight of the 4-nitroso-3-methylphenol, which acts as a promoter.

• Hydrogenation: Seal the autoclave and purge it with nitrogen gas to remove any air. Pressurize the reactor with hydrogen gas to the desired working pressure (typically atmospheric to a few bars).

• Reaction: Begin stirring the mixture and maintain the temperature between 20-25 °C. The reaction is typically complete within 2 to 8 hours, which can be monitored by the cessation of hydrogen uptake.

• Work-up: Once the reaction is complete, vent the excess hydrogen and purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture to remove the Pd/C catalyst.

• Solvent Evaporation: Remove the methanol from the filtrate by distillation under reduced pressure using a rotary evaporator to obtain the crude 4-amino-3-methylphenol.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent.

Protocol 2: Catalytic Reduction of 4-Nitro-3-methylphenol using Raney Nickel

This protocol provides a general and rapid method for the reduction of nitrophenols using Raney Nickel and formic acid as a hydrogen source.

Materials:

• 4-nitro-3-methylphenol

• Raney Nickel (slurry in water)

• Methanol

• Formic acid (90%)

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend 4-nitro-3-methylphenol (1 equivalent) in methanol.

• Catalyst Addition: Carefully add a slurry of Raney Nickel (approximately 0.2-0.3g per 5 mmol of the nitro compound).

• Hydrogen Source Addition: While stirring at room temperature, add 90% formic acid (approximately 2.5 mL per 5 mmol of the nitro compound).

• Reaction: The reduction is typically vigorous and is usually complete within 10-20 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Catalyst Removal: Once the reaction is complete, filter the mixture through a pad of celite to remove the Raney Nickel catalyst. Caution: Do not allow the Raney Nickel to dry on the filter paper as it can be pyrophoric. Keep it wet with solvent.

• Solvent Evaporation: Evaporate the methanol from the filtrate under reduced pressure.

• Work-up: Dissolve the residue in a suitable organic solvent like chloroform or ether and wash with a saturated sodium chloride solution to remove any remaining formic acid salts.

• Final Product: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the 4-amino-3-methylphenol product. The reported yields for the reduction of similar nitrophenols using this method are in the range of 85-90%.

Mandatory Visualizations

Caption: Experimental workflow for the catalytic reduction of 4-amino-m-cresol precursors.

Caption: Logical relationship of the experimental setup for catalytic reduction.

Technical Notes & Optimization

Technical Support Center: Optimizing HPLC Separation of 4-Amino-m-cresol and Its Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of 4-Amino-m-cresol and its structural isomers.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good resolution between 4-Amino-m-cresol and its isomers so challenging?

A1: The primary challenge lies in the structural similarity of the isomers. Positional isomers like 4-Amino-m-cresol, 5-Amino-o-cresol, and 2-Amino-p-cresol have identical molecular weights and similar polarities. Standard reversed-phase columns, such as C18, often fail to provide adequate separation as they primarily rely on hydrophobic interactions.[1][2] To resolve these compounds, the chromatographic system must exploit subtle differences in their structure, which often requires specialized stationary phases and carefully optimized mobile phases.[1]

Q2: My chromatogram shows significant peak tailing for all aminocresol isomers. What are the likely causes and how can I fix it?

A2: Peak tailing for aminocresols, which are basic compounds, is frequently caused by secondary interactions with acidic silanol groups on the surface of silica-based stationary phases.[3] This interaction can be mitigated in several ways:

• Use a Modern, Well-End-Capped Column: Newer columns are designed with minimal accessible silanol groups.

• Adjust Mobile Phase pH: Adding a small amount of an acidic modifier, like 0.1% formic or phosphoric acid, to the mobile phase can suppress the ionization of the silanol groups, thereby reducing the unwanted secondary interactions.[1]

• Check for Column Overload: Injecting too much sample can saturate the stationary phase and lead to tailing. Try reducing the injection volume or diluting the sample.

Q3: I am unable to achieve baseline separation even after optimizing my mobile phase. What alternative approaches can I try?

A3: If mobile phase optimization is insufficient, consider changing the stationary phase. A phenyl column is highly effective for aromatic compounds like aminocresols. It provides an alternative separation mechanism through π-π interactions between the phenyl rings of the stationary phase and the aromatic analytes, which enhances selectivity. If direct separation remains challenging, pre-column derivatization can be employed to alter the physicochemical properties of the isomers, making them easier to separate on a standard C18 column.

Q4: What are the recommended starting conditions for developing an HPLC method for these isomers?

A4: A reversed-phase approach is the most common starting point. Using a phenyl-based column is strongly recommended for improved selectivity. Refer to the table below for suggested starting parameters based on established methods.

Troubleshooting Guide

This guide addresses specific chromatographic problems in a question-and-answer format.

Symptom / Question	Potential Cause	Recommended Solution
Why are my peaks co-eluting or poorly resolved?	Inadequate stationary phase selectivity.	Switch from a standard C18 column to a Phenyl column to introduce π-π interactions, which enhances selectivity for aromatic isomers.
Mobile phase composition is not optimal.	Adjust the organic modifier (e.g., methanol vs. acetonitrile). Methanol can enhance π-π interactions on a phenyl column. Experiment with gradient elution to improve the separation of complex mixtures.
Mobile phase pH is unsuitable.	Modify the mobile phase pH. The ionization state of aminocresols is pH-dependent, which directly affects retention and selectivity.
What causes my peaks to be broad?	Column degradation or low efficiency.	Use a guard column to protect the analytical column from contaminants. If the column is old or has been used under harsh conditions, replace it.
Suboptimal flow rate.	Optimize the flow rate. Lowering the flow rate can sometimes increase efficiency and improve resolution, though it will increase run time.
High mobile phase viscosity.	Increase the column temperature. This reduces mobile phase viscosity, which can lead to sharper peaks and better efficiency. A typical starting point is 40 °C.
Why am I observing split peaks?	Mismatch between the injection solvent and the mobile phase.	Dissolve the sample in a solvent that is weaker than or identical to the mobile phase.
Column void or partially blocked frit.	Try flushing the column in the reverse direction. If the problem persists, the column may need to be replaced.
What are these unexpected "ghost peaks" in my chromatogram?	Contamination in the mobile phase or system.	Use fresh, high-purity HPLC-grade solvents and flush the system lines regularly.
Sample carryover from a previous injection.	Implement a robust needle wash protocol in your autosampler sequence and inject a blank run to confirm the system is clean.

Quantitative Data Summary

The table below provides recommended starting conditions for HPLC method development, compiled from various sources.

Parameter	Recommended Starting Condition	Rationale / Notes
Column	Phenyl stationary phase (e.g., Shim-pack GIST Phenyl, 100 x 3.0 mm, 2 µm)	Provides enhanced selectivity for aromatic isomers via π-π interactions, often succeeding where C18 columns fail.
Mobile Phase	A: Water with 0.1% Formic AcidB: Methanol or Acetonitrile	The acidic modifier helps to reduce peak tailing. Methanol is often preferred with phenyl columns as it does not interfere with π-π interactions.
Elution Mode	Gradient or Isocratic	Start with an isocratic hold (e.g., 80% A / 20% B) to assess retention. If isomers co-elute, a shallow gradient may be necessary to improve resolution.
Flow Rate	0.4 - 1.0 mL/min	Adjust based on column dimensions and particle size to optimize efficiency.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce run times by lowering mobile phase viscosity.
Injection Volume	5 µL	Keep the volume low to prevent column overload, which can cause peak distortion.
Detection	UV at 254 nm or 275 nm	A Photodiode Array (PDA) detector is recommended to check for peak purity.

Experimental Protocols

Protocol 1: HPLC Separation of Aminocresol Isomers on a Phenyl Column

This protocol provides a starting point for the analysis of 4-Amino-m-cresol and its isomers.

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column oven, and PDA detector.

• Materials and Reagents:

  • Column: Phenyl column (e.g., Shim-pack GIST Phenyl, 100 mm L × 3.0 mm I.D., 2 µm).

  • Reagents: Methanol (HPLC grade), Water (HPLC grade or ultrapure), Formic Acid (reagent grade), standards for 4-Amino-m-cresol and its relevant isomers.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol.

  • Degas both mobile phases prior to use.

• Standard Preparation:

  • Prepare individual stock solutions (e.g., 1000 mg/L) of each isomer in methanol.

  • Prepare a mixed working standard (e.g., 20 mg/L) by diluting the stock solutions in the initial mobile phase composition (e.g., 80% A / 20% B).

• Chromatographic Conditions:

  • Mobile Phase Gradient: Begin with an isocratic hold of 80% A / 20% B for initial screening. If needed, introduce a shallow linear gradient (e.g., 20% to 40% B over 15 minutes).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm.

• Analysis Procedure:

  • Equilibrate the column with the initial mobile phase until a stable baseline is achieved.

  • Inject a blank (diluent) to ensure no interfering peaks are present.

  • Inject the mixed standard solution to evaluate system suitability parameters (e.g., resolution, tailing factor).

  • Proceed with sample injections.

Mandatory Visualizations

Caption: A workflow diagram for troubleshooting common HPLC separation issues.

Caption: Logical relationship between 4-Amino-m-cresol and its isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. benchchem.com [benchchem.com]

Preventing degradation of 4-Amino-m-cresol during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 4-Amino-m-cresol during storage.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store 4-Amino-m-cresol?

A1: 4-Amino-m-cresol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] It is crucial to protect it from light and moisture.[2] The storage temperature should be kept below 30°C.

Q2: What are the visible signs of 4-Amino-m-cresol degradation?

A2: A noticeable change in color, typically darkening to a brown or black hue, is a primary indicator of degradation. The appearance of clumps or a change in the powder's consistency can also suggest moisture absorption and potential degradation.

Q3: What are the main causes of 4-Amino-m-cresol degradation?

A3: The primary causes of degradation are oxidation, exposure to light (photodegradation), high temperatures, and moisture.[1] The amino and hydroxyl groups on the cresol ring are susceptible to oxidation, which is often catalyzed by light and heat.

Q4: Is 4-Amino-m-cresol sensitive to pH?

A4: Yes, the stability of 4-Amino-m-cresol can be influenced by pH. While specific quantitative data is limited in publicly available literature, aminophenols, in general, are more susceptible to oxidation in neutral to alkaline conditions. Acidic conditions can improve the stability of the amine group by forming a salt.

Q5: Can I use antioxidants to prevent the degradation of 4-Amino-m-cresol?

A5: Yes, antioxidants can be effective in preventing the oxidation of 4-Amino-m-cresol. Common choices for phenolic compounds include butylated hydroxytoluene (BHT) and sodium sulfite.[1] BHT is a free-radical scavenger, while sodium sulfite acts as an oxygen scavenger. The choice and concentration of the antioxidant should be optimized for your specific application.

Troubleshooting Guide

Issue 1: The 4-Amino-m-cresol powder has changed color from off-white/light brown to a dark brown or black.

Potential Cause	Troubleshooting Steps
Oxidation	1. Immediately transfer the material to a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon). 2. Store the container in a cool, dark, and dry place. 3. For future purchases, consider ordering smaller quantities to minimize storage time. 4. If the material is to be used in a solution, consider adding an antioxidant like BHT or sodium sulfite.
Light Exposure	1. Ensure the storage container is opaque or amber-colored to protect from light. 2. Store the container in a dark cabinet or a light-proof secondary container.
Heat Exposure	1. Verify that the storage area temperature is consistently below 30°C. 2. Avoid storing near heat sources such as ovens, incubators, or in direct sunlight.

Issue 2: The 4-Amino-m-cresol powder has become clumpy or sticky.

Potential Cause	Troubleshooting Steps
Moisture Absorption	1. Store the compound in a desiccator containing a suitable desiccant (e.g., silica gel). 2. Ensure the container is tightly sealed immediately after use. 3. If clumping is minor, the powder may be gently broken up with a spatula in a low-humidity environment before use. However, significant clumping may indicate substantial degradation.

Stability Data Summary

While specific kinetic data for the degradation of 4-Amino-m-cresol under various conditions is not extensively available in public literature, the following table summarizes qualitative and comparative stability information based on general chemical principles and available data for similar compounds.

Condition	Effect on Stability	Recommendations
Temperature	Increased temperature accelerates oxidation and degradation.	Store at controlled room temperature, below 30°C. Avoid freezing.
Light	UV and visible light can catalyze oxidation, leading to discoloration.	Store in amber or opaque containers. Protect from direct light.
pH (in solution)	More stable in acidic conditions. Prone to oxidation in neutral to alkaline pH.	For solutions, maintain a slightly acidic pH if compatible with the application.
Oxygen	Direct exposure to oxygen leads to oxidation of the amino and hydroxyl groups.	Store in tightly sealed containers. Consider purging with an inert gas.
Moisture	Can lead to clumping and may facilitate degradation reactions.	Store in a dry environment, consider using a desiccator.

Experimental Protocols

Protocol 1: Accelerated Stability Testing of 4-Amino-m-cresol

Objective: To assess the stability of 4-Amino-m-cresol under accelerated temperature and humidity conditions.

Materials:

• 4-Amino-m-cresol sample

• Stability chamber capable of maintaining 40°C ± 2°C and 75% RH ± 5% RH

• Amber glass vials with airtight caps

• HPLC system with a UV detector

• Analytical balance

• Appropriate solvents for HPLC analysis (e.g., acetonitrile, water, buffer)

Methodology:

• Accurately weigh a sufficient amount of 4-Amino-m-cresol into several amber glass vials.

• Tightly cap the vials.

• Place the vials in a stability chamber set to 40°C and 75% relative humidity.

• At specified time points (e.g., 0, 1, 2, 4, and 6 weeks), remove one vial from the chamber.

• Allow the vial to equilibrate to room temperature.

• Prepare a solution of the 4-Amino-m-cresol from the vial at a known concentration.

• Analyze the solution by a validated stability-indicating HPLC method to determine the concentration of the parent compound and any degradation products.

• Compare the results to the initial (time 0) analysis to determine the percentage of degradation over time.

Protocol 2: Photostability Testing of 4-Amino-m-cresol

Objective: To evaluate the impact of light exposure on the stability of 4-Amino-m-cresol.

Materials:

• 4-Amino-m-cresol sample

• Photostability chamber with a controlled light source (e.g., xenon lamp or a combination of cool white and near-UV lamps)

• Clear and amber glass vials with airtight caps

• Aluminum foil

• HPLC system with a UV detector

• Analytical balance

• Appropriate solvents for HPLC analysis

Methodology:

• Accurately weigh 4-Amino-m-cresol into clear and amber glass vials.

• Prepare a control sample by wrapping a clear vial completely in aluminum foil.

• Place all vials in the photostability chamber.

• Expose the samples to a specified light intensity for a defined duration, following ICH Q1B guidelines.

• After the exposure period, remove the vials from the chamber.

• Prepare solutions of the 4-Amino-m-cresol from each vial at a known concentration.

• Analyze the solutions by a validated stability-indicating HPLC method.

• Compare the chromatograms of the exposed samples (clear vials) to the control sample (foil-wrapped vial) and the amber vial sample to assess the extent of photodegradation.

Visualizations

Caption: Potential degradation pathways of 4-Amino-m-cresol.

Caption: Troubleshooting workflow for 4-Amino-m-cresol storage issues.

References

• 1. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of 4-Amino-m-cresol in Formulations

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of 4-Amino-m-cresol in various formulations.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the formulation of products containing 4-Amino-m-cresol.

Issue 1: Rapid Discoloration of the Formulation (Brown/Darkening)

• Question: My 4-Amino-m-cresol formulation is rapidly turning brown. What is causing this, and how can I prevent it?

• Answer: This discoloration is primarily due to the oxidation of 4-Amino-m-cresol. The amino and hydroxyl groups on the cresol ring are highly susceptible to oxidation, which leads to the formation of colored quinone-imine species and subsequent polymerization. This process is accelerated by exposure to oxygen, light, and transition metal ions.

  Troubleshooting Steps:

  • Inert Atmosphere: Manufacture and store the formulation under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

  • Antioxidants: Incorporate antioxidants into your formulation. Common choices for phenolic compounds include sulfites (e.g., sodium sulfite, sodium metabisulfite), ascorbic acid, and erythorbic acid.

  • Chelating Agents: Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) or its salts to sequester metal ions (e.g., iron, copper) that can catalyze oxidation reactions.

  • pH Control: Maintain the pH of the formulation in the slightly acidic range (pH 6-7), as alkaline conditions can promote oxidation.

  • Opaque Packaging: Protect the formulation from light by using opaque or amber-colored packaging.

Issue 2: Loss of Potency/Assay Failure Over Time

• Question: I am observing a significant decrease in the concentration of 4-Amino-m-cresol in my formulation during stability studies. What are the likely degradation pathways, and how can I mitigate them?

• Answer: The loss of potency is a direct result of the chemical degradation of 4-Amino-m-cresol. Besides oxidation, other potential degradation pathways include reactions with other formulation excipients, especially in complex matrices like oxidative hair dyes where it reacts with hydrogen peroxide and couplers.[1]

  Troubleshooting Steps:

  • Stabilizer Optimization: Conduct a study to determine the most effective antioxidant and chelating agent combination and their optimal concentrations for your specific formulation.

  • Excipient Compatibility: Ensure all excipients in your formulation are compatible with 4-Amino-m-cresol. Avoid highly reactive species or those that can generate free radicals.

  • Temperature Control: Store the formulation at controlled, and if necessary, refrigerated temperatures to slow down the rate of degradation.

  • Moisture Control: For solid formulations, protect them from humidity, as moisture can accelerate degradation.

Issue 3: Precipitation or Crystal Growth in Liquid Formulations

• Question: My liquid formulation containing 4-Amino-m-cresol is showing signs of precipitation. What could be the cause?

• Answer: Precipitation can occur due to several factors:

  • Solubility Issues: The solubility of 4-Amino-m-cresol may be limited in your chosen solvent system.

  • pH Shift: A change in the pH of the formulation can alter the ionization state of 4-Amino-m-cresol, affecting its solubility.

  • Degradation Products: The degradation products of 4-Amino-m-cresol may be less soluble than the parent compound, leading to their precipitation.

  • Interactions with Other Components: 4-Amino-m-cresol may be interacting with other formulation components to form insoluble complexes.

  Troubleshooting Steps:

  • Solubility Assessment: Determine the saturation solubility of 4-Amino-m-cresol in your formulation vehicle at the intended storage temperature.

  • Co-solvents: Consider the use of co-solvents (e.g., propylene glycol, glycerin) to enhance solubility.

  • pH Buffering: Utilize a suitable buffer system to maintain a stable pH where 4-Amino-m-cresol is most soluble.

  • Forced Degradation Studies: Perform forced degradation studies to identify and characterize the degradation products and assess their solubility.

Section 2: Frequently Asked Questions (FAQs)

• What are the primary factors that affect the stability of 4-Amino-m-cresol?

  • The primary factors are exposure to oxygen, light, heat, transition metal ions, and high pH. In oxidative formulations, the presence of oxidizing agents like hydrogen peroxide is a major factor.

• What are some suitable antioxidants for stabilizing 4-Amino-m-cresol?

  • Commonly used antioxidants for phenolic compounds include sulfites (e.g., sodium sulfite, sodium metabisulfite), ascorbic acid, erythorbic acid, and thioglycolates. The choice of antioxidant will depend on the specific formulation and regulatory requirements.

• How can I monitor the stability of 4-Amino-m-cresol in my formulation?

  • A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, is the most common approach.[2][3][4] This method should be able to separate 4-Amino-m-cresol from its degradation products and other formulation components.

• What are the known degradation products of 4-Amino-m-cresol?

  • While specific degradation products in formulations are not extensively detailed in the provided search results, based on its chemical structure and use in oxidative dyes, likely degradation pathways involve oxidation to form quinone-imines and subsequent polymers. Metabolic studies have identified N-acetyl-4-amino-m-cresol.[5]

Section 3: Data and Experimental Protocols

Quantitative Data Summary

Table 1: In Vitro Metabolic Stability of 4-Amino-m-cresol in Hepatocytes

Species	Incubation Time (hours)	Parent Compound Remaining (%)
Human	1.5	4.8
Rat	1.5	10.2

Data suggests rapid metabolism in both human and rat liver cells.

Table 2: Dermal Absorption of 4-Amino-m-cresol

Study Duration (hours)	Amount Recovered in Receptor Fluid (% of initial dose)
16	~5

This indicates a significant decrease in the amount of 4-Amino-m-cresol over time when in contact with skin or in the receptor fluid, suggesting instability.

Key Experimental Protocols

Protocol 1: HPLC Method for Quantification of 4-Amino-m-cresol

This protocol is a general guideline based on methods described in the literature and should be optimized for specific formulations.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: A reversed-phase C18 or RP8 column is typically suitable.

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The pH of the aqueous phase should be optimized for best separation.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: The UV detection wavelength should be set at the maximum absorbance of 4-Amino-m-cresol (around 240-275 nm).

• Sample Preparation: Dilute the formulation in a suitable solvent (e.g., mobile phase) to a concentration within the linear range of the calibration curve. Filter the sample through a 0.45 µm filter before injection.

• Standard Preparation: Prepare a series of standards of known concentrations of 4-Amino-m-cresol in the same diluent as the sample.

• Quantification: Generate a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of 4-Amino-m-cresol in the sample by interpolating its peak area from the calibration curve.

Section 4: Visualizations

Caption: Troubleshooting workflow for addressing instability issues in 4-Amino-m-cresol formulations.

Caption: Simplified proposed pathway for the oxidative degradation of 4-Amino-m-cresol.

Caption: General experimental workflow for conducting stability studies of 4-Amino-m-cresol formulations.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. cir-safety.org [cir-safety.org]
• 3. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of 4-amino-m-cresol and 5-amino-o-cresol and metabolites in human keratinocytes (HaCaT) by high-performance liquid chromatography with DAD and MS detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reducing by-product formation in 4-Amino-m-cresol reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the synthesis of 4-Amino-m-cresol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 4-Amino-m-cresol?

A1: The two main industrial synthesis routes for 4-Amino-m-cresol are:

• Nitrosation of m-cresol followed by reduction: This method involves the nitrosation of m-cresol to form 4-nitroso-m-cresol, which is then reduced to the final product.[1]

• Catalytic reduction of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid: This route is reported to produce high-purity 4-Amino-m-cresol with a high yield and avoids the formation of certain hard-to-remove impurities.[2]

Q2: What are the common by-products and impurities I should be aware of?

A2: Depending on the synthesis route, common by-products and impurities include:

• o-toluidine: This can be a significant by-product in older synthesis methods, such as those involving the Bamberger rearrangement, and it is difficult to separate from the final product.[2]

• Unreacted raw materials: Residual m-cresol, sulfanilic acid, or 4-nitro-3-methylphenol can remain as impurities.[3]

• Oxidation products: 4-Amino-m-cresol is susceptible to oxidation, which can lead to the formation of colored impurities, such as benzoquinone-imines.

• Isomeric nitro-m-cresols: In the direct nitration of m-cresol, various isomers can be formed as by-products.

Q3: How can I minimize the formation of o-toluidine?

A3: The formation of o-toluidine can be effectively avoided by choosing a synthesis route that does not proceed via the Bamberger rearrangement. The catalytic reduction of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid is a recommended alternative for producing high-purity 4-Amino-m-cresol without this specific by-product.[2]

Q4: My final product has a dark color. What is the cause and how can I fix it?

A4: A dark-colored product is typically due to the presence of oxidized impurities. To address this, you can:

• Work under an inert atmosphere: Minimizing the exposure of the reaction mixture and the final product to air can prevent oxidation.

• Use a reducing agent wash: During workup, washing the organic phase with a mild reducing agent solution (e.g., sodium bisulfite or sodium dithionite) can help remove colored oxidation products.

• Recrystallization with activated charcoal: Adding a small amount of activated charcoal during recrystallization can help adsorb colored impurities.

Q5: What analytical techniques are best for monitoring the reaction and assessing the purity of my final product?

A5: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for monitoring the progress of the reaction and quantifying the purity of the final product. It can be used to detect and quantify unreacted starting materials, intermediates, the desired product, and by-products.

Troubleshooting Guides

Issue 1: Low Yield of 4-Amino-m-cresol

Possible Cause	Suggested Solution
Incomplete Nitrosation of m-cresol	- Ensure the reaction temperature is maintained between 3-10 °C.- Verify the correct stoichiometric ratios of m-cresol, sodium nitrite, and hydrochloric acid.- Allow for sufficient reaction time to ensure the complete consumption of m-cresol.
Inefficient Reduction of 4-nitroso-m-cresol	- Check the activity of the catalyst (e.g., Palladium on carbon) and ensure proper dispersion in the reaction mixture.- Optimize the hydrogen pressure and reaction temperature for the hydrogenation step.- Ensure the complete dissolution of the 4-nitroso-m-cresol in the chosen solvent.
Product Loss During Workup and Purification	- When precipitating the product by pH adjustment, carefully control the final pH to the optimal range (4.0-8.0) to maximize precipitation.- During recrystallization, use a minimal amount of hot solvent to dissolve the product to avoid significant loss in the mother liquor.- Ensure complete transfer of the product between filtration and drying steps.

Issue 2: Presence of Significant By-products

By-product	Possible Cause	Suggested Solution
o-toluidine	Use of a synthesis method involving the Bamberger rearrangement.	Switch to the catalytic reduction of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid synthesis route.
Unreacted m-cresol	Incomplete nitrosation reaction.	Increase the reaction time for the nitrosation step or adjust the stoichiometry of the nitrosating agent. Monitor the reaction by HPLC to ensure full conversion.
Sulfanilic acid	Incomplete reaction or carryover from the synthesis of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid.	Optimize the catalytic reduction conditions to ensure complete conversion. Purify the final product by recrystallization or by adjusting the pH to selectively precipitate the 4-Amino-m-cresol.
Colored Impurities	Oxidation of the amino group in the product.	- Conduct the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon).- Store the final product in a dark, cool place, preferably under an inert atmosphere.

Data Presentation

While specific quantitative data comparing by-product formation under varying conditions is proprietary and often found within internal company reports, the following table summarizes the qualitative impact of key parameters on product purity based on patent literature and general chemical principles.

Parameter	Synthesis Route 1: Nitrosation/Reduction	Synthesis Route 2: Catalytic Reduction	Impact on Purity
Temperature	Nitrosation: 3-10 °C	Catalytic Reduction: 0-90 °C	Route 1: Exceeding the optimal temperature can lead to side reactions and decomposition. Route 2: A wider range is tolerated, but optimization is needed for reaction rate versus by-product formation.
pH	Not a primary control parameter for by-product formation.	pH 4.0-8.0 for precipitation.	Route 2: Precise pH control is crucial for selective precipitation of the product away from impurities like sulfanilic acid.
Pressure	Not applicable.	0.1 to 3.0 MPa.	Route 2: Higher hydrogen pressure generally increases the rate of reduction, potentially minimizing reaction time and the formation of degradation products.
Catalyst	e.g., Pd/C	Transition metal catalyst.	The choice and activity of the catalyst are critical for efficient and clean conversion in both routes.

Experimental Protocols

Method 1: Synthesis via Nitrosation of m-Cresol and Subsequent Reduction

This protocol is based on the method described in patent CN103508908A.

Step 1: Nitrosation of m-cresol

• In a reaction vessel, dissolve m-cresol and sodium nitrite in an aqueous sodium hydroxide solution.

• Cool the resulting solution to a temperature between 3-10 °C.

• Slowly add this solution to a pre-cooled solution of hydrochloric acid while maintaining the reaction temperature between 3-10 °C.

• After the addition is complete, continue to stir the mixture for a specified time to ensure the complete conversion of m-cresol to 4-nitroso-m-cresol.

• Monitor the reaction progress by HPLC.

• Filter the resulting solid 4-nitroso-m-cresol and wash it with water.

Step 2: Reduction of 4-nitroso-m-cresol

• Suspend the crude 4-nitroso-m-cresol in an alcoholic solvent.

• Add a suitable hydrogenation catalyst (e.g., Palladium on carbon) and a promoter.

• Carry out the hydrogenation reaction under a hydrogen atmosphere at a controlled temperature and pressure until the reaction is complete (as monitored by HPLC).

• Filter off the catalyst.

• Concentrate the filtrate to obtain the crude 4-Amino-m-cresol.

Step 3: Purification

• Recrystallize the crude 4-Amino-m-cresol from a suitable alcoholic solvent to obtain the high-purity final product.

Method 2: Synthesis via Catalytic Reduction of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid

This protocol is based on the method described in patent JP2012062252A.

Step 1: Preparation of p-(4-hydroxy-o-tolylazo)benzenesulfonic acid

• Diazotize sulfanilic acid.

• React the resulting diazonium salt with m-cresol to form p-(4-hydroxy-o-tolylazo)benzenesulfonic acid.

Step 2: Catalytic Reduction

• Dissolve p-(4-hydroxy-o-tolylazo)benzenesulfonic acid or its salt in an alkaline aqueous solution.

• Add a transition metal catalyst (e.g., a supported palladium or platinum catalyst).

• Conduct the catalytic reduction in the presence of hydrogen gas at a pressure of 0.1 to 3.0 MPa and a temperature of 0 to 90 °C.

• Monitor the reaction by HPLC until the starting material is consumed.

Step 3: Purification

• After the reaction is complete, adjust the pH of the reaction solution to a range of 4.0 to 8.0 to precipitate the 4-Amino-m-cresol.

• Filter the precipitate to separate the crude 4-Amino-m-cresol from the filtrate containing by-products like sulfanilic acid.

• Further purify the crude product by recrystallization to obtain high-purity 4-Amino-m-cresol crystals.

Visualizations

Caption: Workflow for the synthesis of 4-Amino-m-cresol via nitrosation and reduction.

Caption: Workflow for the synthesis of 4-Amino-m-cresol via catalytic reduction.

References

• 1. Determination of 4-amino-m-cresol and 5-amino-o-cresol and metabolites in human keratinocytes (HaCaT) by high-performance liquid chromatography with DAD and MS detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cir-safety.org [cir-safety.org]
• 3. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing analytical problems in 4-Amino-m-cresol metabolism studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing analytical challenges encountered during 4-Amino-m-cresol metabolism studies.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of 4-Amino-m-cresol and its metabolites.

Issue 1: Low or No Recovery of 4-Amino-m-cresol or its Metabolites During Solid-Phase Extraction (SPE)

• Question: I am experiencing low recovery of my analytes after solid-phase extraction. What are the potential causes and solutions?

• Answer: Low recovery during SPE can stem from several factors. A primary reason is the breakthrough of the analyte during the sample loading step, meaning the compound of interest does not properly bind to the sorbent and is washed away. Another common issue is the premature elution of the analyte during the washing steps. Finally, the elution solvent may not be strong enough to fully recover the analyte from the sorbent.

  Troubleshooting Steps:

  • Optimize Sorbent Selection: For 4-Amino-m-cresol and its relatively polar metabolites, a C18 sorbent is a common choice. However, if recovery is low, consider a sorbent with a different chemistry, such as a mixed-mode cation exchange sorbent, which can provide stronger retention for the amine functionality.

  • Adjust Sample pH: The pH of the sample can significantly impact the retention of ionizable compounds like 4-Amino-m-cresol. Ensure the sample pH is adjusted to a level where the analyte is in its neutral form to enhance retention on a reverse-phase sorbent.

  • Evaluate Wash Solvents: The wash solvent should be strong enough to remove interferences but not so strong that it elutes the analyte. If you suspect analyte loss during this step, analyze the wash eluate for the presence of your compound. Consider using a less polar wash solvent.

  • Strengthen Elution Solvent: If the analyte is not being fully eluted, a stronger solvent is needed. For reverse-phase SPE, this typically means increasing the percentage of the organic solvent (e.g., methanol or acetonitrile) in the elution mixture.

  • Check for Breakthrough: To determine if analyte breakthrough is occurring, you can connect two SPE cartridges in series during sample loading. After loading, process each cartridge separately and analyze the eluate from the second cartridge. If the analyte is present, it indicates that the sorbent capacity of the first cartridge was exceeded.

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Splitting)

• Question: My HPLC chromatograms for 4-Amino-m-cresol and its N-acetylated metabolite show significant peak tailing. What could be the cause?

• Answer: Peak tailing for basic compounds like aromatic amines is a frequent issue in reverse-phase HPLC. It is often caused by strong interactions between the amine group and residual acidic silanol groups on the silica-based column packing material. Other potential causes include column contamination, sample overload, or an inappropriate mobile phase pH.

  Troubleshooting Steps:

  • Optimize Mobile Phase pH: Increasing the pH of the mobile phase can help to suppress the ionization of the amine, reducing its interaction with silanols. However, be mindful of the pH limitations of your column. Using a buffer is crucial to maintain a stable pH.

  • Use a Competing Base: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites on the stationary phase, thereby improving peak shape.

  • Select an Appropriate Column: Consider using a column with end-capping, which deactivates most of the residual silanols. Alternatively, columns with a different stationary phase chemistry, such as a hybrid-based C18, may provide better peak shapes for basic compounds.

  • Check for Column Contamination: A contaminated guard or analytical column can lead to poor peak shape. Flush the column with a strong solvent to remove any strongly retained compounds. If the problem persists, the column may need to be replaced.

  • Reduce Sample Concentration: Injecting too much sample can lead to column overload and peak distortion. Try diluting your sample to see if the peak shape improves.

Issue 3: Matrix Effects Leading to Inaccurate Quantification in LC-MS Analysis

• Question: I am observing significant signal suppression for my analytes when analyzing biological samples (e.g., cell lysates, plasma) by LC-MS, leading to poor accuracy and precision. How can I mitigate these matrix effects?

• Answer: Matrix effects, particularly ion suppression, are a common challenge in LC-MS bioanalysis.[1][2] They occur when co-eluting endogenous components from the biological matrix interfere with the ionization of the analyte in the mass spectrometer's ion source, leading to a decrease in signal intensity.

  Troubleshooting Steps:

  • Improve Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before analysis. Enhance your solid-phase extraction (SPE) protocol by optimizing the wash steps to more effectively remove phospholipids and other matrix components.

  • Optimize Chromatographic Separation: Adjusting the HPLC gradient can help to separate the analyte of interest from the co-eluting matrix components. A longer, shallower gradient can improve resolution.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. Since it has nearly identical chemical and physical properties to the analyte, it will experience the same degree of ion suppression or enhancement, allowing for accurate quantification.

  • Evaluate Different Ionization Sources: If you are using electrospray ionization (ESI), which is generally more susceptible to matrix effects, consider trying atmospheric pressure chemical ionization (APCI) if it is compatible with your analyte.[2]

  • Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on the ionization of the analyte. However, ensure that the diluted analyte concentration is still above the limit of quantification.

Frequently Asked Questions (FAQs)

• Q1: What is the primary metabolite of 4-Amino-m-cresol observed in in vitro studies?

  • A1: The most commonly identified metabolite of 4-Amino-m-cresol in in vitro systems, such as human keratinocytes, is the N-acetylated derivative, N-acetyl-4-amino-m-cresol.[3] This is a phase II detoxification pathway.

• Q2: What other metabolic pathways might be involved in 4-Amino-m-cresol metabolism?

  • A2: Besides N-acetylation, other phase II metabolic pathways such as sulfation and glucuronidation of the phenolic hydroxyl group are also likely to occur.

• Q3: What are the recommended analytical techniques for quantifying 4-Amino-m-cresol and its metabolites?

  • A3: A multi-step gradient High-Performance Liquid Chromatography (HPLC) system coupled with Diode-Array Detection (DAD) and Mass Spectrometry (MS) is a well-established method for the determination of 4-Amino-m-cresol and its metabolites. For enhanced sensitivity, pre-column derivatization with a fluorescent tag followed by fluorescence detection can be employed.

• Q4: How can I improve the sensitivity of my assay for detecting low levels of 4-Amino-m-cresol?

  • A4: To improve sensitivity, consider pre-column derivatization with a fluorescent agent like fluorescamine, which can significantly enhance the detection limits compared to standard UV detection. Optimizing the solid-phase extraction procedure to concentrate the sample can also lead to better sensitivity.

• Q5: Are there any stability concerns when handling and storing samples containing 4-Amino-m-cresol?

  • A5: Phenolic compounds, in general, can be susceptible to degradation, especially when exposed to light and high temperatures. It is advisable to protect samples from light and store them at low temperatures (e.g., -20°C or -80°C) to minimize degradation. Stock solutions should be prepared fresh when possible.

Data Presentation

Table 1: Quantitative Data for 4-Amino-m-cresol Analysis

Parameter	4-Amino-m-cresol	Method	Reference
Limit of Detection (LOD)	1 ng/injection	HPLC with fluorescence detection
Average Recovery (SPE)	83.4% (CV: 2.89% intra-day, 3.41% inter-day)	Solid-Phase Extraction (C18)
HPLC Detection Wavelength	240 nm	HPLC-DAD

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is adapted from methodologies for the extraction of aromatic amines from aqueous biological matrices.

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water through the cartridge. Do not allow the sorbent to dry out.

• Sample Loading: Load the pre-treated sample (e.g., cell culture supernatant) onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 5 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge by applying a vacuum for 5-10 minutes to remove any residual water.

• Elution: Elute the analyte and its metabolites with 2-4 mL of a strong organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of the initial mobile phase for HPLC analysis.

Protocol 2: In Vitro Metabolism Study in Hepatocytes

This is a general protocol for assessing the metabolic stability of a compound in a hepatocyte suspension.

• Hepatocyte Preparation: Thaw cryopreserved hepatocytes according to the supplier's instructions and determine cell viability and density.

• Incubation: Pre-incubate the hepatocyte suspension at 37°C for 10-15 minutes.

• Initiate Reaction: Add 4-Amino-m-cresol (typically dissolved in a small amount of DMSO and diluted in media) to the hepatocyte suspension to start the metabolic reaction. The final concentration of the organic solvent should be low (e.g., <0.5%) to avoid cytotoxicity.

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the incubation mixture.

• Quench Reaction: Immediately quench the metabolic reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) to precipitate proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• Analysis: Analyze the supernatant for the parent compound and its metabolites using a validated LC-MS/MS method.

Mandatory Visualization

Caption: Experimental workflow for 4-Amino-m-cresol metabolism analysis.

Caption: Metabolic pathways of 4-Amino-m-cresol.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijppr.com [eijppr.com]
• 3. Acetylation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for 4-Amino-m-cresol Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of 4-Amino-m-cresol (4-AC), a common component in hair dyes and a potential metabolite, is crucial for safety and efficacy assessments. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical technique for this purpose. This guide provides a comparative overview of validated HPLC methods for 4-Amino-m-cresol analysis, supported by experimental data, to aid in method selection and implementation.

Comparison of Validated HPLC Methods

Two prominent HPLC methods for the determination of 4-Amino-m-cresol are highlighted below: an isocratic method with fluorescence detection for enhanced sensitivity and a gradient method coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS) for high specificity and metabolite identification.

Parameter	Method 1: Isocratic HPLC with Fluorescence Detection	Method 2: Gradient HPLC with DAD and MS Detection
Principle	Pre-column derivatization with fluorescamine followed by isocratic reversed-phase HPLC and fluorescence detection.	Gradient reversed-phase HPLC for separation, with DAD for quantification and MS for identification of 4-AC and its metabolites.
Instrumentation	HPLC with fluorescence detector	HPLC with DAD and Mass Spectrometer
Column	Reversed-phase C18	Hybrid-based RP8
Detection	Fluorescence (Excitation: 390 nm, Emission: 470 nm)	DAD and Atmospheric Pressure Ionization (API) MS
Limit of Detection (LOD)	1 ng/injection[1][2]	Not explicitly stated, but capable of detecting metabolites at low levels.
Precision (CV%)	Intra-day: 2.89%, Inter-day: 3.41%[1][2]	Not explicitly stated.
Recovery	83.4% (after solid-phase extraction)[1]	Not explicitly stated.
Key Advantage	High sensitivity, with a 10-fold improvement over UV detection.	High specificity and capability to identify metabolites like the N-acetylated derivative.
Primary Application	Quantification of 4-AC in aqueous biological matrices.	Determination of 4-AC and its metabolites in cell culture systems.

Experimental Protocols

Method 1: Isocratic HPLC with Fluorescence Detection

This method is optimized for the sensitive quantification of 4-Amino-m-cresol.

1. Sample Preparation and Derivatization:

• A solid-phase extraction using C18 cartridges is employed for sample clean-up, with acetonitrile (ACN) used for elution.

• The elutes are dried under a nitrogen stream.

• Pre-column derivatization is performed by reacting the sample with fluorescamine.

2. Chromatographic Conditions:

• Column: Purospher® RP-18 (5 µm, 150 x 3 mm) with a LiChrosorb® RP-18 guard column.

• Mobile Phase: Isocratic mixture, with the composition optimized for the best separation and fluorescence intensity. The pH of the mobile phase is adjusted with ammonia.

• Flow Rate: 1.0 ml/min.

• Detection: Fluorescence detector set to an excitation wavelength of 390 nm and an emission wavelength of 470 nm.

Method 2: Gradient HPLC with DAD and MS Detection

This method is designed for the specific determination of 4-Amino-m-cresol and its metabolites.

1. Sample Preparation:

• For cell culture samples, several pre-cleaning steps are performed, followed by solid-phase extraction using C18 phenyl cartridges.

2. Chromatographic Conditions:

• Column: Waters XTerra RP8.

• Mobile Phase: A multi-step gradient system consisting of acetonitrile (ACN) and 0.01 M acetate buffer (pH 8.7).

• Flow Rate: 0.2 ml/min.

• Detection:

  • Diode Array Detector (DAD) for monitoring absorbance spectra.

  • Mass Spectrometer with an Atmospheric Pressure Ionization (API) source for mass analysis in the range of m/z 101 to 350.

Alternative Analytical Approaches

While HPLC is a robust technique, other methods can be employed for the analysis of aminophenols and related compounds. Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is a powerful alternative, particularly for volatile impurities. The choice between HPLC and GC often depends on the volatility of the potential impurities, required sensitivity, and available instrumentation.

Visualizing the HPLC Method Validation Workflow

A systematic workflow is essential for the successful validation of any HPLC method, ensuring that it is fit for its intended purpose. The following diagram illustrates a typical validation workflow according to ICH guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of 4-amino-m-cresol and 5-amino-o-cresol by high performance liquid chromatography and fluorescence derivatization using fluorescamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Genotoxicity Profile: A Comparative Analysis of 4-Amino-m-cresol and Related Aminophenols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the genotoxic potential of 4-Amino-m-cresol against its structural isomers, p-aminophenol, m-aminophenol, and o-aminophenol. The following sections detail the results from key genotoxicity assays, outline the experimental protocols used, and explore the potential signaling pathways involved in the observed genotoxic effects.

Quantitative Genotoxicity Data

The genotoxic profiles of 4-Amino-m-cresol and related aminophenols were evaluated using a battery of standard in vitro assays: the Ames test for bacterial reverse gene mutation, the in vitro micronucleus test, and the in vitro chromosomal aberration test to assess clastogenicity. The quantitative results from these studies are summarized below.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test assesses the mutagenic potential of a substance by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Compound	Tester Strains	Concentration Range (µ g/plate )	Metabolic Activation (S9)	Result
4-Amino-m-cresol	TA98, TA100, TA1535, TA1537	Up to 5000	With & Without	Negative
p-Aminophenol	TA98, TA100	≥ 500	With	Positive (in TA100)[1]
m-Aminophenol	TA1535, TA1537, TA98, TA100, WP2uvrA	50 - 5000	With & Without	Negative
o-Aminophenol	TA100	Not specified	Not specified	Positive

In Vitro Micronucleus Test

The in vitro micronucleus test detects genotoxic damage by identifying micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during mitosis.

Compound	Cell Line	Concentration Range	Metabolic Activation (S9)	Result
4-Amino-m-cresol	Human lymphocytes	Up to 150 µg/mL	With	Ambiguous
Without	Negative
p-Aminophenol	L5178Y mouse lymphoma cells	Not specified	Without	Positive [2]
m-Aminophenol	Mammalian cells	Not specified	Not specified	Negative
o-Aminophenol	CHO cells	Not specified	Not specified	Data not available

In Vitro Chromosomal Aberration Test

This assay evaluates the potential of a substance to induce structural chromosomal abnormalities in cultured mammalian cells.

Compound	Cell Line	Concentration Range	Metabolic Activation (S9)	Result (% Aberrant Cells)
4-Amino-m-cresol	Human peripheral lymphocytes	Up to 156.25 µg/mL	With & Without	Positive
Chinese hamster ovary (CHO) cells	Up to 2000 µg/mL	With & Without	Positive
p-Aminophenol	CHO and L5178Y cells	Not specified	Without	Positive (up to 20%) [2]
m-Aminophenol	Mammalian cells	Not specified	Not specified	Negative
o-Aminophenol	CHO-K1 cells	100 - 150 µg/mL	Without	Positive

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are provided below, based on established OECD guidelines and common laboratory practices.

Ames Test (Bacterial Reverse Mutation Assay)

This test is performed to assess point mutations.

• Bacterial Strains: Histidine-requiring (his- ) auxotrophic strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring (trp- ) strain of Escherichia coli (e.g., WP2uvrA) are used.

• Metabolic Activation: The test is conducted with and without a mammalian metabolic activation system (S9 fraction), typically derived from the livers of rats pre-treated with an enzyme-inducing agent like Aroclor 1254.

• Exposure: The test compound, bacterial culture, and S9 mix (or buffer for the non-activation arm) are combined in molten top agar. This mixture is then poured onto a minimal glucose agar plate.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize histidine or tryptophan) on each plate is counted. A substance is considered mutagenic if it causes a reproducible, dose-related increase in the number of revertant colonies compared to the solvent control.

In Vitro Micronucleus Test

This assay detects both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events.

• Cell Culture: Mammalian cells, such as Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes, or L5178Y mouse lymphoma cells, are cultured to a suitable density.

• Treatment: Cells are exposed to various concentrations of the test compound for a short period (e.g., 3-6 hours) with and without S9 metabolic activation, or for a longer period (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is often added to the culture medium to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one round of mitosis during or after treatment.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Analysis: The frequency of micronucleated cells is determined by microscopic examination or flow cytometry. At least 1000 binucleated cells per concentration are scored. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

In Vitro Chromosomal Aberration Test

This test is designed to identify agents that cause structural damage to chromosomes.

• Cell Culture: Proliferating mammalian cells, such as CHO cells or human peripheral blood lymphocytes, are used.

• Exposure: Cultures are treated with at least three concentrations of the test substance for a defined period, both with and without metabolic activation.

• Metaphase Arrest: A spindle inhibitor, such as colcemid, is added to the cultures to arrest cells in the metaphase stage of mitosis.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution to swell the cells, and then fixed. The fixed cells are dropped onto microscope slides and air-dried.

• Staining and Analysis: The chromosome preparations are stained (e.g., with Giemsa), and at least 200 well-spread metaphases per concentration are analyzed for chromosomal aberrations, including chromatid and chromosome gaps, breaks, and exchanges. A statistically significant, dose-related increase in the percentage of cells with structural aberrations is considered a positive result.

Signaling Pathways and Experimental Workflows

The genotoxicity of aminophenols and aminocresols is often linked to their metabolic activation into reactive intermediates, which can induce oxidative stress and form DNA adducts, ultimately leading to DNA damage and apoptosis.

Experimental workflow for assessing the genotoxicity of aminocresols and aminophenols.

A key mechanism of genotoxicity for these compounds involves the generation of reactive oxygen species (ROS), leading to oxidative DNA damage. This can trigger a DNA damage response (DDR), often involving the p53 tumor suppressor protein, which can lead to cell cycle arrest, DNA repair, or apoptosis.

Simplified signaling pathway of DNA damage response induced by aminophenols/aminocresols.

If the DNA damage is too severe to be repaired, the apoptotic cascade is initiated. This can proceed through the intrinsic (mitochondrial) pathway, involving the release of cytochrome c and the activation of caspase-9, or the extrinsic (death receptor) pathway. Both pathways converge on the activation of executioner caspases, such as caspase-3, leading to programmed cell death.

Intrinsic apoptosis pathway activated by severe DNA damage.

References

• 1. Mutagenicity testing of selected analgesics in Ames Salmonella strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxic effects of p-aminophenol in Chinese hamster ovary and mouse lymphoma cells: results of a multiple endpoint test - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Safety Profile of 4-Amino-m-cresol Against Other Hair Dye Ingredients: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profiles of several key oxidative hair dye ingredients: 4-Amino-m-cresol, p-phenylenediamine (PPD), resorcinol, and toluene-2,5-diamine (PTD). The information is compiled from scientific literature and regulatory assessments to assist in research and development within the cosmetics and dermatological fields. All quantitative data is summarized for ease of comparison, and detailed experimental protocols for key safety assays are provided.

Comparative Safety Profile of Hair Dye Ingredients

The following table summarizes the key safety endpoints for 4-Amino-m-cresol and three other widely used hair dye ingredients.

Safety Endpoint	4-Amino-m-cresol	p-Phenylenediamine (PPD)	Resorcinol	Toluene-2,5-diamine (PTD)
Skin Sensitization	Moderate sensitizer when tested alone, but not a sensitizer in animal tests when combined with a developer.[1]	Strong skin sensitizer.[2] Patch test positivity rates in dermatitis patients are around 4-6%.[2][3][4]	Skin irritant and sensitizer. A frequent cause of hair dye allergy.	Extremely potent skin sensitizer.
Genotoxicity/Mutagenicity	Generally not mutagenic in in vitro and in vivo tests, including the Ames test.	Can form a mutagenic substance (Bandrowski's base) when it reacts with hydrogen peroxide.	Data on genotoxicity is less conclusive and a subject of ongoing assessment.	Genotoxic in some in vitro tests (e.g., Ames test), but these results were not confirmed in in vivo experiments.
Carcinogenicity	No evidence of carcinogenicity from available studies.	The International Agency for Research on Cancer (IARC) is unable to classify its carcinogenicity. Not found to be carcinogenic in oral or dermal exposure studies in rats and mice.	Not classifiable as to its potential to cause cancer.	Noncarcinogenic to rats and mice in both oral and dermal exposure studies.
Systemic Toxicity (NOAEL)	The no-observed-adverse-effect-level (NOAEL) from a 90-day oral rat study was 60 mg/kg/day.	Acute high-level exposure can cause severe systemic effects.	Can be acutely toxic in high concentrations, affecting the central nervous system.	The oral LD50 in rats is 98 mg/kg for the sulfate salt.
Endocrine Disruption	Not identified as an endocrine disruptor.	Not typically classified as an endocrine disruptor.	Identified as an endocrine disruptor affecting thyroid function by inhibiting thyroperoxidase.	Not typically classified as an endocrine disruptor.
Maximum Recommended Concentration in Hair Dyes (EU)	1.5% (after mixing with hydrogen peroxide).	2% (as free base after mixing).	1.25% (in oxidative hair dyes).	4.0% (as free base).

Detailed Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay - OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical substance.

Principle: The assay utilizes several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The bacteria are exposed to the test substance, both with and without a metabolic activation system (S9 mix, derived from rat liver enzymes, to mimic mammalian metabolism). If the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to regain the ability to produce the essential amino acid and form colonies on a nutrient medium lacking that amino acid.

Methodology:

• Preparation: Five different bacterial tester strains are selected to detect various types of mutations. The test substance is prepared at a minimum of five different concentrations.

• Exposure: The bacterial strains are exposed to the test substance using either the plate incorporation method (test substance, bacteria, and molten top agar are mixed and poured onto minimal agar plates) or the pre-incubation method (test substance and bacteria are incubated together before being mixed with top agar and plated).

• Metabolic Activation: For each concentration, parallel tests are run with and without the S9 mix.

• Incubation: The plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies, typically a two- to three-fold increase over the negative control.

Local Lymph Node Assay (LLNA - OECD 429)

The LLNA is the standard method for assessing the skin sensitization potential of a chemical.

Principle: The assay is based on the principle that skin sensitizers induce the proliferation of lymphocytes in the lymph nodes draining the site of application. This proliferation is measured and is proportional to the sensitization potential of the substance.

Methodology:

• Animal Model: Typically, CBA/J or CBA/Ca mice are used.

• Application: A minimum of three concentrations of the test substance, along with a negative control (vehicle only) and a positive control, are applied to the dorsal surface of the ears of the mice for three consecutive days. A minimum of four animals are used per dose group.

• Proliferation Measurement: On day 5, the mice are injected with 3H-methyl thymidine, a radiolabeled precursor that is incorporated into the DNA of proliferating cells.

• Sample Collection and Analysis: On day 6, the animals are euthanized, and the auricular lymph nodes are excised. A cell suspension is prepared from the lymph nodes, and the incorporation of the radiolabel is measured using a β-scintillation counter.

• Data Interpretation: The stimulation index (SI) is calculated for each group by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a sensitizer if the SI is 3 or greater.

In Vitro Skin Absorption: Franz Diffusion Cell Assay (OECD 428)

This assay provides data on the percutaneous absorption of a substance.

Principle: The test measures the amount of a substance that penetrates through a skin sample mounted in a Franz diffusion cell, which consists of a donor chamber and a receptor chamber.

Methodology:

• Skin Preparation: Excised human or animal skin is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor chamber.

• Test Substance Application: The test substance, often radiolabelled for easier detection, is applied to the surface of the skin in the donor chamber at a concentration that mimics real-world exposure.

• Receptor Fluid: The receptor chamber is filled with a fluid (e.g., phosphate-buffered saline) that is maintained at a constant temperature (typically 32°C) to simulate physiological conditions.

• Sampling: At predetermined time intervals over a 24-hour period, samples are taken from the receptor fluid to measure the amount of the test substance that has permeated the skin.

• Analysis: The concentration of the test substance in the receptor fluid is quantified using appropriate analytical techniques, such as liquid scintillation counting for radiolabelled compounds or chromatography for non-labelled substances. This allows for the determination of the absorption rate and the total amount of substance that has penetrated the skin.

Visualizations

Caption: Experimental workflow for the Local Lymph Node Assay (LLNA).

Caption: Simplified signaling pathway of PPD-induced skin sensitization.

References

• 1. nucro-technics.com [nucro-technics.com]
• 2. Para-phenylenediamine allergy: current perspectives on diagnosis and management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P-Phenylenediamine Hair Dye Allergy and Its Clinical Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of p-Phenylenediamine in Hair Dyes and Health Risk Implications in the UAE: Describing Discordances Between Regulations and Real-Life Practices - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Amino-m-cresol: A Guide for Laboratory Professionals

Authoritative guidance on the safe and compliant disposal of 4-Amino-m-cresol, ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is a critical component of laboratory safety and regulatory compliance. 4-Amino-m-cresol, a compound utilized in various research applications, is classified as hazardous, necessitating strict adherence to disposal protocols. This guide provides essential, step-by-step instructions for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 4-Amino-m-cresol with appropriate personal protective equipment (PPE). This compound is harmful if swallowed, causes skin and eye irritation, and is very toxic to aquatic life[1].

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile)[2].

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes[2][3].

• Avoid Contact: Prevent contact with skin and eyes[3]. In case of contact, flush the affected area with plenty of water for at least 15 minutes and seek medical attention.

• Spill Management: In the event of a spill, clean it up immediately using absorbent paper. The contaminated material should be sealed in a vapor-tight plastic bag for disposal.

Step-by-Step Disposal Protocol

The recommended and most secure method for the disposal of 4-Amino-m-cresol is through a licensed hazardous waste management company. On-site chemical treatment or neutralization is not advised without a validated protocol and approval from your institution's Environmental Health and Safety (EHS) department, due to the potential for unknown and hazardous reaction products.

• Waste Segregation and Collection:

  • Designate a specific, sealed, and clearly labeled container for all waste containing 4-Amino-m-cresol. This includes the pure compound, solutions, and any contaminated labware such as pipette tips, weighing boats, and gloves.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Container Labeling:

  • The waste container must be clearly labeled with "Hazardous Waste," the chemical name "4-Amino-m-cresol," its CAS number (2835-99-6), and a list of all contents.

• Temporary Storage:

  • Store the sealed waste container in a designated and secure Satellite Accumulation Area (SAA) within or near the laboratory.

  • The storage area must be well-ventilated and situated away from drains and incompatible materials. Incompatible materials include strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste container.

  • Provide the EHS staff with a complete and accurate description of the waste's contents.

Summary of Disposal Logistics

Parameter	Guideline	Source
Primary Disposal Method	Licensed Hazardous Waste Management Company
On-Site Treatment	Not recommended without a validated protocol and EHS approval
Waste Container	Designated, sealed, and clearly labeled
Container Labeling	"Hazardous Waste," Chemical Name, CAS Number, and all contents
Temporary Storage	Secure, ventilated Satellite Accumulation Area away from drains and incompatible materials
Required PPE	Chemical safety goggles, lab coat, chemical-resistant gloves

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Amino-m-cresol.

Figure 1. Decision workflow for the proper disposal of 4-Amino-m-cresol.

Disclaimer: The information provided in this guide is based on general best practices for the disposal of research chemicals. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for guidance specific to your location and capabilities. Always refer to the Safety Data Sheet (SDS) for the most detailed and up-to-date information.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]